Cas no 304016-43-1 (Tetramethylcyclopentadienylzirconium Trichloride)

• Product Name: Tetramethylcyclopentadienylzirconium Trichloride
• CAS No: 304016-43-1
• MF: C₉H₁₃Cl₃Zr
• MW: 318.782519102097
• CID: 304982
• PubChem ID: 57376976
• Update Time: 2025-05-20

Tetramethylcyclopentadienylzirconium Trichloride Chemical and Physical Properties

Names and Identifiers

• Zirconium,trichloro[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-
• 1,2,3,5-tetramethylcyclopenta-1,3-diene,zirconium(4+),trichloride
• Tetramethylcyclopentadienylzirconiumtrichloride
• CID 57376976
• 1,2,3,5-tetramethylcyclopenta-1,3-diene;zirconium(4+);trichloride
• 304016-43-1
• Tetramethylcyclopentadienylzirconium Trichloride

• Inchi： 1S/C9H13.3ClH.Zr/c1-6-5-7(2)9(4)8(6)3;;;;/h6H,1-4H3;3*1H;/q-1;;;;+4/p-3
• InChI Key： MSGWZBBSGTZQAB-UHFFFAOYSA-K
• SMILES： [Zr+4].[Cl-].[Cl-].[Cl-].C1(C)[C-]=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 315.91300
• Monoisotopic Mass: 315.912982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.65040

Additional information on Tetramethylcyclopentadienylzirconium Trichloride

Tetramethylcyclopentadienylzirconium Trichloride (CAS No. 304016-43-1)

Tetramethylcyclopentadienylzirconium Trichloride, also known as CAS No. 304016-43-1, is a highly specialized organometallic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of metallocenes, has garnered considerable attention due to its unique electronic properties and versatile reactivity. The structure of Tetramethylcyclopentadienylzirconium Trichloride consists of a zirconium atom coordinated with a tetramethylcyclopentadienyl ligand and three chloride ions, making it a trichloride derivative.

Recent studies have highlighted the potential of Tetramethylcyclopentadienylzirconium Trichloride as a catalyst in olefin polymerization and other transition metal-catalyzed reactions. Its ability to stabilize various oxidation states and its compatibility with different types of ligands make it an ideal candidate for exploring new catalytic pathways. Researchers have reported that this compound exhibits exceptional activity in the polymerization of ethylene and propylene, leading to the formation of high-quality polyolefins with tailored properties.

In addition to its catalytic applications, Tetramethylcyclopentadienylzirconium Trichloride has been investigated for its role in organometallic synthesis and as a precursor for the preparation of other zirconium-based compounds. Its stability under various reaction conditions and its ability to undergo controlled ligand substitution reactions make it a valuable tool in the synthesis of complex organometallic frameworks.

The synthesis of Tetramethylcyclopentadienylzirconium Trichloride typically involves the reaction of zirconium tetrachloride with tetramethylcyclopentadiene in the presence of a suitable solvent and base. This reaction pathway ensures high yields and purity, which are critical for its applications in research and industrial settings.

From an environmental perspective, the development of more sustainable methods for synthesizing Tetramethylcyclopentadienylzirconium Trichloride has become a focus area for researchers. Recent advancements have explored the use of renewable feedstocks and green chemistry principles to minimize waste generation and reduce the overall environmental footprint associated with its production.

In conclusion, Tetramethylcyclopentadienylzirconium Trichloride (CAS No. 304016-43-1) stands as a testament to the ingenuity of modern organometallic chemistry. Its diverse applications, coupled with ongoing research into its properties and synthesis, ensure that this compound will continue to play a pivotal role in advancing chemical science and technology.